Cas no 1934978-04-7 (3-Furancarboxylic acid, 2-(2-oxopropyl)-)

• Product Name: 3-Furancarboxylic acid, 2-(2-oxopropyl)-
• CAS No: 1934978-04-7
• MF: C₈H₈O₄
• MW: 168.146722793579
• CID: 5247074
• Update Time: 2025-09-23

3-Furancarboxylic acid, 2-(2-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxylic acid, 2-(2-oxopropyl)-

• Inchi： 1S/C8H8O4/c1-5(9)4-7-6(8(10)11)2-3-12-7/h2-3H,4H2,1H3,(H,10,11)
• InChI Key： AOZKXLQPHKGOFX-UHFFFAOYSA-N
• SMILES： O1C=CC(C(O)=O)=C1CC(=O)C

Additional information on 3-Furancarboxylic acid, 2-(2-oxopropyl)-

Comprehensive Overview of 3-Furancarboxylic acid, 2-(2-oxopropyl)- (CAS No. 1934978-04-7)

3-Furancarboxylic acid, 2-(2-oxopropyl)- (CAS No. 1934978-04-7) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various industries. This compound, often referred to by its systematic name, belongs to the class of furancarboxylic acids, which are known for their versatile reactivity and utility in synthetic chemistry. Researchers and industry professionals are increasingly exploring its properties, driven by the growing demand for innovative chemical solutions in pharmaceuticals, agrochemicals, and material science.

The molecular structure of 3-Furancarboxylic acid, 2-(2-oxopropyl)- features a furan ring substituted with a carboxylic acid group and a 2-oxopropyl moiety. This combination of functional groups makes it a valuable intermediate in organic synthesis. Recent studies highlight its potential as a building block for more complex molecules, particularly in the development of bioactive compounds. The compound's CAS No. 1934978-04-7 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documents.

In the context of current trends, 3-Furancarboxylic acid, 2-(2-oxopropyl)- aligns with the rising interest in sustainable chemistry and green synthesis. As industries strive to reduce their environmental footprint, this compound's potential for use in eco-friendly processes is being actively investigated. For instance, its application in biodegradable materials and catalysis has been a topic of discussion in recent conferences and publications. These developments resonate with the broader societal push toward sustainability, making it a relevant subject for both academic and industrial audiences.

Another area of interest is the compound's role in pharmaceutical research. With the global focus on drug discovery and development, 3-Furancarboxylic acid, 2-(2-oxopropyl)- has been explored as a precursor for novel therapeutic agents. Its structural features allow for modifications that can enhance bioavailability and target specificity, addressing common challenges in medicinal chemistry. Researchers are particularly intrigued by its potential in designing small-molecule inhibitors and anti-inflammatory agents, which are highly sought after in the treatment of chronic diseases.

From a commercial perspective, the demand for 3-Furancarboxylic acid, 2-(2-oxopropyl)- is influenced by its scalability and cost-effectiveness. Manufacturers are optimizing synthesis routes to ensure high purity and yield, catering to the needs of large-scale production. This aligns with the broader market trend toward custom synthesis and specialty chemicals, where precision and reliability are paramount. The compound's CAS No. 1934978-04-7 is frequently searched in procurement databases, reflecting its growing importance in supply chains.

In addition to its industrial applications, 3-Furancarboxylic acid, 2-(2-oxopropyl)- is also a subject of academic curiosity. Its mechanistic pathways and reactivity patterns are being studied to uncover new synthetic methodologies. For example, recent publications have explored its use in multicomponent reactions and cascade transformations, which are pivotal in advancing synthetic efficiency. These findings contribute to the broader understanding of heterocyclic chemistry, a field that continues to evolve with new discoveries.

Safety and handling of 3-Furancarboxylic acid, 2-(2-oxopropyl)- are also critical considerations. While it is not classified as a hazardous material, proper storage and handling protocols are essential to maintain its stability and prevent degradation. This aspect is particularly relevant for laboratories and production facilities that prioritize occupational health and regulatory compliance. The compound's CAS No. 1934978-04-7 is often referenced in safety data sheets (SDS), ensuring accurate communication of its properties.

Looking ahead, the future of 3-Furancarboxylic acid, 2-(2-oxopropyl)- appears promising. Its versatility and adaptability make it a candidate for emerging technologies, such as nanomaterials and smart polymers. As research continues to uncover its full potential, this compound is likely to play a pivotal role in shaping the next generation of chemical innovations. For stakeholders in the chemical industry, staying informed about its developments is crucial for leveraging its opportunities.

In summary, 3-Furancarboxylic acid, 2-(2-oxopropyl)- (CAS No. 1934978-04-7) is a compound of significant scientific and industrial interest. Its applications span multiple domains, from pharmaceuticals to sustainable materials, reflecting its broad utility. As the chemical industry evolves, this compound is poised to remain at the forefront of innovation, driven by ongoing research and market demand. For those seeking to explore its potential, understanding its properties and applications is the first step toward unlocking its value.